Cas no 1207042-01-0 (N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide)

N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide is a heterocyclic compound featuring a benzoxazolone core linked to a 3-methylthiazole moiety via an acetamide bridge. This structure imparts unique physicochemical properties, making it a promising intermediate in pharmaceutical and agrochemical research. The benzoxazolone fragment contributes to enhanced binding affinity in biological systems, while the thiazole ring offers potential for further functionalization. Its balanced lipophilicity and hydrogen-bonding capacity suggest utility in drug discovery, particularly for targeting enzymes or receptors. The compound's stability under physiological conditions and synthetic versatility further underscore its value as a scaffold for developing bioactive molecules.
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide structure
1207042-01-0 structure
Product name:N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
CAS No:1207042-01-0
MF:C13H11N3O3S
MW:289.309741258621
CID:6439519

N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
    • 3(2H)-Benzoxazoleacetamide, N-(3-methyl-5-isothiazolyl)-2-oxo-
    • Inchi: 1S/C13H11N3O3S/c1-8-6-12(20-15-8)14-11(17)7-16-9-4-2-3-5-10(9)19-13(16)18/h2-6H,7H2,1H3,(H,14,17)
    • InChI Key: WTAPQJFOTAEWKB-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2N(CC(NC2SN=C(C)C=2)=O)C1=O

Experimental Properties

  • Density: 1.486±0.06 g/cm3(Predicted)
  • pka: 12.38±0.70(Predicted)

N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5871-3538-3mg
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
1207042-01-0 90%+
3mg
$94.5 2023-05-20
Life Chemicals
F5871-3538-1mg
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
1207042-01-0
1mg
$81.0 2023-09-09
Life Chemicals
F5871-3538-2mg
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
1207042-01-0 90%+
2mg
$88.5 2023-05-20
Life Chemicals
F5871-3538-2μmol
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
1207042-01-0 90%+
2μl
$85.5 2023-05-20
Life Chemicals
F5871-3538-4mg
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
1207042-01-0 90%+
4mg
$99.0 2023-05-20

Additional information on N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide

N-(3-Methyl-1,2-Thiazol-5-Yl)-2-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Acetamide: A Comprehensive Overview

The compound N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide, identified by the CAS number 1207042-01-0, is a sophisticated organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides and features a unique combination of heterocyclic rings, namely the 1,2-thiazole and 1,3-benzoxazole moieties. These structural elements contribute to its intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and development. The presence of the 1,2-thiazole ring in this molecule is particularly noteworthy due to its known ability to enhance bioavailability and stability in biological systems. Additionally, the 1,3-benzoxazole moiety is recognized for its potential as a scaffold in medicinal chemistry. The combination of these two rings in a single molecule creates a platform for diverse interactions with biological targets.

One of the most promising aspects of this compound is its potential as a therapeutic agent. Researchers have explored its activity against various enzymes and receptors that are implicated in diseases such as cancer and neurodegenerative disorders. For instance, recent findings suggest that this compound exhibits selective inhibition of certain kinases involved in cell proliferation and survival pathways. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drugs.

The synthesis of N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide involves a multi-step process that combines principles from organic synthesis and catalysis. The use of transition metal catalysts has been instrumental in achieving high yields and purity levels during the synthesis. Furthermore, green chemistry approaches have been integrated into the synthetic protocol to reduce environmental impact and improve sustainability.

In terms of applications beyond therapeutics, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent experiments have demonstrated that incorporating this compound into MOFs enhances their porosity and selectivity for specific gas molecules.

The structural versatility of this compound also extends to its optical properties. Studies utilizing UV-vis spectroscopy have revealed that it exhibits strong absorption bands in the visible region due to conjugation within the aromatic systems. This property makes it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Current research is focused on optimizing its electronic properties for these applications.

In conclusion, N-(3-methyl-1,2-thiazol-5-y)-yl)-... represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable asset in both academic research and industrial development.

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